
CAS number and molecular weight of Bis-
(maleimidoethoxy) ethane.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis-(maleimidoethoxy) ethane

Cat. No.: B014171 Get Quote

In-Depth Technical Guide: Bis-
(maleimidoethoxy) ethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,

applications, and experimental considerations of Bis-(maleimidoethoxy) ethane, a

homobifunctional crosslinking agent.

Core Properties and Specifications
Bis-(maleimidoethoxy) ethane is a chemical compound widely utilized in bioconjugation and

materials science. Its structure features two maleimide groups connected by an ethoxyethane

spacer, enabling the covalent crosslinking of molecules containing sulfhydryl (-SH) groups,

such as cysteine residues in proteins.
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Property Value Reference

CAS Number 115597-84-7 [1]

Molecular Weight 308.29 g/mol [1]

Molecular Formula C₁₄H₁₆N₂O₆ [1]

IUPAC Name

1-[2-[2-[2-(2,5-dioxo-1H-pyrrol-

1-yl)ethoxy]ethoxy]ethyl]-1H-

pyrrole-2,5-dione

Synonyms
1,8-Bismaleimido-3,6-

dioxaoctane, BMOE

Solubility
Soluble in organic solvents

such as DMSO and DMF.

Decomposition Onset 298°C (TGA, N₂ atmosphere)

Applications in Research and Development
The primary utility of Bis-(maleimidoethoxy) ethane lies in its ability to form stable thioether

bonds with sulfhydryl groups via a Michael addition reaction. This reaction is highly specific and

efficient under physiological conditions (pH 6.5-7.5), making it a valuable tool in various

applications:

Protein-Protein Interaction Studies: By crosslinking proteins that are in close proximity, this

reagent helps in the characterization of protein complexes and the study of their structures

and interactions.

Antibody-Drug Conjugates (ADCs): In the development of ADCs, Bis-(maleimidoethoxy)
ethane can be used to link cytotoxic drugs to monoclonal antibodies. The antibody directs

the conjugate to a specific target, such as a cancer cell, where the drug can then exert its

effect.

Peptide-Drug Conjugates (PDCs): Similar to ADCs, this crosslinker is employed to conjugate

peptides to therapeutic agents, enhancing their delivery and stability.
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Hydrogel Formation: The reaction of Bis-(maleimidoethoxy) ethane with thiol-containing

polymers is utilized to form hydrogels. These hydrogels have applications in 3D cell culture,

tissue engineering, and as matrices for controlled drug release.

Immobilization of Biomolecules: It can be used to attach enzymes, antibodies, or other

proteins to solid supports for applications in biosensors, affinity chromatography, and

diagnostics.

Experimental Protocols
General Protocol for Crosslinking Proteins in Solution
This protocol provides a general guideline for crosslinking sulfhydryl-containing proteins using

a bismaleimide crosslinker like Bis-(maleimidoethoxy) ethane. Optimal conditions may vary

depending on the specific proteins and experimental goals.

Materials:

Bis-(maleimidoethoxy) ethane

Anhydrous DMSO or DMF

Conjugation Buffer (e.g., PBS, MES, or HEPES, pH 6.5-7.5, EDTA can be included to

prevent disulfide bond formation)

Protein(s) of interest with free sulfhydryl groups

Quenching solution (e.g., DTT, 2-mercaptoethanol, or cysteine)

Desalting column or dialysis equipment

Procedure:

Prepare Crosslinker Stock Solution: Dissolve Bis-(maleimidoethoxy) ethane in anhydrous

DMSO or DMF to a concentration of 1-10 mM.

Prepare Protein Solution: Dissolve the protein(s) to be crosslinked in the conjugation buffer

to a known concentration (e.g., 1-10 mg/mL). Ensure the protein solution is free of
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extraneous sulfhydryl-containing compounds.

Initiate Crosslinking Reaction: Add the crosslinker stock solution to the protein solution. A 10-

to 50-fold molar excess of the crosslinker over the protein is a common starting point. The

final concentration of the organic solvent should be kept low (typically <10% v/v) to avoid

protein denaturation.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2

hours at 4°C.

Quench the Reaction: Add the quenching solution to the reaction mixture to a final

concentration of 10-50 mM to consume any unreacted crosslinker. Incubate for 15 minutes at

room temperature.

Remove Excess Reagents: Remove excess crosslinker and quenching reagent by desalting

or dialysis.

Analysis: Analyze the crosslinked products using techniques such as SDS-PAGE, Western

blotting, or mass spectrometry.

Visualizing Experimental Workflows
Logical Workflow for Antibody-Drug Conjugate (ADC)
Preparation
The following diagram illustrates a typical workflow for the preparation of an ADC using a thiol-

reactive crosslinker like Bis-(maleimidoethoxy) ethane.
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Caption: Workflow for ADC synthesis using a thiol-reactive crosslinker.

Signaling Pathway Investigation using Crosslinking
Crosslinking with agents like Bis-(maleimidoethoxy) ethane can be employed to "capture"

transient protein-protein interactions within a signaling pathway for subsequent identification by

mass spectrometry.
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Caption: Investigating protein interactions in a signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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